Cas no 1339927-68-2 (3-Hydroxy-4-nitrophenylboronic acid, pinacol ester)

3-Hydroxy-4-nitrophenylboronic acid, pinacol ester structure
1339927-68-2 structure
Product Name:3-Hydroxy-4-nitrophenylboronic acid, pinacol ester
CAS No:1339927-68-2
MF:C12H16BNO5
MW:265.070143699646
CID:2156948
Update Time:2025-09-22

3-Hydroxy-4-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4-nitrophenylboronic acid,pinacol ester
    • 2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • 3-Hydroxy-4-nitrophenylboronic acid, pinacol ester
    • Inchi: 1S/C12H16BNO5/c1-11(2)12(3,4)19-13(18-11)8-5-6-9(14(16)17)10(15)7-8/h5-7,15H,1-4H3
    • InChI Key: LCTYSKLEXBBODM-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C=2)O)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Topological Polar Surface Area: 84.5

3-Hydroxy-4-nitrophenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-Hydroxy-4-nitrophenylboronic acid, pinacol ester
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$64.00 2023-05-18
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Chemenu
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A2B Chem LLC
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